2-{[(4,5-dihydro-1,3-thiazol-2-ylthio)acetyl]amino}benzamide

• IUPAC Name: 2-[[2-(4,5-dihydro-1,3-thiazol-2-ylsulfanyl)acetyl]amino]benzamide
• InChI: InChI=1S/C12H13N3O2S2/c13-11(17)8-3-1-2-4-9(8)15-10(16)7-19-12-14-5-6-18-12/h1-4H,5-7H2,(H2,13,17)(H,15,16)
• InChI Key: ORFIGSRDSWSQAE-UHFFFAOYSA-N
• Canonical SMILES: C1CSC(=N1)SCC(=O)NC2=CC=CC=C2C(=O)N
• Molecular Formula: C12H13N3O2S2
• Molecular Weight: 295.4 g/mol
• Solubility: >44.3 [ug/mL] (The mean of the results at pH 7.4)

Description

2-{[(4,5-dihydro-1,3-thiazol-2-ylthio)acetyl]amino}benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicinal chemistry, pharmacology, and biochemistry. This compound is synthesized through a specific method and has been extensively studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments.

Mechanism of Action

The mechanism of action of 2-{[(4,5-dihydro-1,3-thiazol-2-ylthio)acetyl]amino}benzamide involves the inhibition of specific enzymes or receptors. For example, its anticancer activity is thought to be due to its ability to inhibit the activity of topoisomerase II, an enzyme that plays a crucial role in DNA replication and repair. Its anti-inflammatory activity is thought to be due to its ability to inhibit the activity of COX-2, which is responsible for the production of prostaglandins, a key mediator of the inflammatory response.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and induce apoptosis (programmed cell death) in these cells. It has also been shown to inhibit the activity of COX-2, which reduces inflammation and pain. Additionally, it has been shown to have antioxidant activity, which can protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

One advantage of using 2-{[(4,5-dihydro-1,3-thiazol-2-ylthio)acetyl]amino}benzamide in lab experiments is its high purity and stability, which allows for accurate and reproducible results. However, one limitation is its relatively high cost compared to other compounds that may have similar activities.

Future Directions

There are several future directions for the study of 2-{[(4,5-dihydro-1,3-thiazol-2-ylthio)acetyl]amino}benzamide. One direction is to further investigate its anticancer activity and explore its potential use in combination with other anticancer agents. Another direction is to explore its potential use as an anti-inflammatory agent and investigate its effects on other inflammatory mediators besides COX-2. Additionally, further studies can be conducted to explore its potential use in other fields such as neurology and immunology.

Scientific Research Applications

2-{[(4,5-dihydro-1,3-thiazol-2-ylthio)acetyl]amino}benzamide has been extensively studied for its potential applications in medicinal chemistry, pharmacology, and biochemistry. This compound has shown promising results in inhibiting the growth of cancer cells and has been studied as a potential anticancer agent. It has also been studied for its potential use as an anti-inflammatory agent, as it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response.